Cas no 63680-28-4 (but-2-yne-1,4-diyl dicarbamimidothioate dihydrochloride)
63680-28-4 structure
Product Name:but-2-yne-1,4-diyl dicarbamimidothioate dihydrochloride
CAS No:63680-28-4
MF:C6H12Cl2N4S2
MW:275.222275733948
CID:1656681
PubChem ID:113982
Update Time:2025-04-21
but-2-yne-1,4-diyl dicarbamimidothioate dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- but-2-yne-1,4-diyl dicarbamimidothioate dihydrochloride
- Pseudourea, 2,2'-(2-butynylene)bis(2-thio-, dihydrochloride
- 4-carbamimidoylsulfanylbut-2-ynyl carbamimidothioate;dihydrochloride
- Pseudourea, 2,2'-(2-butynylene)dithiodi-, dihydrochloride
- But-2-yne-1,4-diyl dicarbamimidothioate--hydrogen chloride (1/2)
- 2,2'-(2-Butynylene)bis(2-thiopseudourea), dihydrochloride
- AKOS030509938
- DTXSID70979931
- 63680-28-4
-
- Inchi: 1S/C6H10N4S2.2ClH/c7-5(8)11-3-1-2-4-12-6(9)10;;/h3-4H2,(H3,7,8)(H3,9,10);2*1H
- InChI Key: YSQHMFQEZSXFHD-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(C(=N)N)CC#CCSC(=N)N
Computed Properties
- Exact Mass: 273.98836
- Monoisotopic Mass: 273.9880441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 99.74
but-2-yne-1,4-diyl dicarbamimidothioate dihydrochloride Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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